Cas no 2680727-80-2 (Benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 2680727-80-2
• MF: C₁₄H₁₃F₃N₂O₂
• MW: 298.260433912277
• CID: 5632919
• PubChem ID: 165931644
• Update Time: 2025-10-28

Benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate
• 2680727-80-2
• EN300-28289868
• Benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H13F3N2O2/c15-14(16,17)13(10-18)7-4-8-19(13)12(20)21-9-11-5-2-1-3-6-11/h1-3,5-6H,4,7-9H2
• InChI Key： LFRGTGJSWSCKLJ-UHFFFAOYSA-N
• SMILES： FC(C1(C#N)CCCN1C(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 298.09291215g/mol
• Monoisotopic Mass: 298.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.3Ų

Additional information on Benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate

Benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2680727-80-2): A Comprehensive Overview

Benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate, identified by the CAS registry number 2680727-80-2, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a pyrrolidine ring substituted with a cyano and trifluoromethyl group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The chemical structure of Benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate consists of a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle. The ring is substituted at the 1-position with a benzyl group, which adds aromaticity and potential for further functionalization. At the 2-position of the ring, both a cyano group (-C≡N) and a trifluoromethyl group (-CF3) are attached. These substituents contribute to the compound's stability, reactivity, and solubility properties. The cyano group introduces electron-withdrawing effects, while the trifluoromethyl group enhances both electron-withdrawing and steric effects, making this compound highly versatile in chemical reactions.

Recent studies have highlighted the potential of Benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have explored its role as a potential inhibitor of certain kinases involved in cancer pathways. The trifluoromethyl group, known for its lipophilic nature, enhances the compound's ability to penetrate cellular membranes, making it an attractive candidate for drug delivery systems.

In addition to its pharmacological applications, Benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate has been investigated for its use in advanced materials. Its ability to form stable amide bonds makes it a promising component in polymeric materials with enhanced mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated the feasibility of incorporating this compound into biodegradable polymers, which could find applications in biomedical devices and sustainable packaging solutions.

The synthesis of Benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the pyrrolidine ring through cyclization reactions followed by substitution at specific positions with the cyano and trifluoromethyl groups. Researchers have optimized these processes using catalytic methods and green chemistry principles to minimize environmental impact.

From an environmental perspective, understanding the fate and behavior of Benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate in natural systems is crucial for assessing its safety and sustainability. Studies have shown that under certain conditions, this compound undergoes biodegradation through microbial action or abiotic processes such as hydrolysis. However, further research is needed to fully characterize its persistence in different environmental compartments.

In conclusion, Benzyl 2-cyano-2-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2680727-80-2) represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure provides a foundation for innovative research in drug development, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands as a testament to the ever-evolving field of modern organic chemistry.